Cas no 1153019-49-8 (4-{(2-hydroxypropyl)aminomethyl}benzonitrile)

• Product Name: 4-{(2-hydroxypropyl)aminomethyl}benzonitrile
• CAS No: 1153019-49-8
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5230595
• PubChem ID: 43393057
• Update Time: 2026-03-07

4-{(2-hydroxypropyl)aminomethyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[[(2-hydroxypropyl)amino]methyl]-
• 4-(((2-Hydroxypropyl)amino)methyl)benzonitrile
• 4-{(2-hydroxypropyl)aminomethyl}benzonitrile

• Inchi： 1S/C11H14N2O/c1-9(14)7-13-8-11-4-2-10(6-12)3-5-11/h2-5,9,13-14H,7-8H2,1H3
• InChI Key： TZLPDHBUXRPKAR-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(CNCC(O)C)C=C1

Additional information on 4-{(2-hydroxypropyl)aminomethyl}benzonitrile

Introduction to 4-{(2-hydroxypropyl)aminomethyl}benzonitrile (CAS No. 1153019-49-8)

4-{(2-hydroxypropyl)aminomethyl}benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1153019-49-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a benzonitrile core substituted with a hydroxypropylaminomethyl side chain, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 4-{(2-hydroxypropyl)aminomethyl}benzonitrile consists of a benzene ring functionalized with a nitrile group at the 4-position and an amine group connected to a hydroxypropyl moiety. This configuration imparts both hydrophilic and lipophilic characteristics, facilitating its solubility in various solvents and enhancing its bioavailability. Such structural features are particularly advantageous in medicinal chemistry, where balancing hydrophobic and hydrophilic interactions is crucial for drug design.

In recent years, the pharmaceutical industry has witnessed a surge in interest for compounds with multifunctional scaffolds, and 4-{(2-hydroxypropyl)aminomethyl}benzonitrile fits perfectly into this trend. Its benzonitrile moiety is known to participate in hydrogen bonding and metal coordination, making it a versatile building block for drug candidates targeting neurological disorders, inflammatory diseases, and cancer. The hydroxypropyl group further enhances its pharmacokinetic profile by improving cell membrane permeability and reducing metabolic degradation.

One of the most compelling aspects of 4-{(2-hydroxypropyl)aminomethyl}benzonitrile is its potential application in the synthesis of small-molecule inhibitors. Current research indicates that this compound can serve as a precursor for developing kinase inhibitors, which play a critical role in cancer therapy. Kinases are enzymes that regulate various cellular processes, and their overactivity is often associated with tumor growth and progression. By designing molecules that selectively inhibit specific kinases, researchers aim to develop more effective anticancer drugs with reduced side effects.

Moreover, the nitrile group in 4-{(2-hydroxypropyl)aminomethyl}benzonitrile can undergo various chemical transformations, such as hydrolysis to carboxylic acids or reduction to primary amines. These reactions open up multiple pathways for modifying the compound’s structure, allowing chemists to fine-tune its biological activity. For instance, introducing additional polar functional groups can enhance binding affinity to biological targets, while altering the length or composition of the hydroxypropyl chain can optimize pharmacokinetic properties.

Recent advancements in computational chemistry have also highlighted the potential of 4-{(2-hydroxypropyl)aminomethyl}benzonitrile as a scaffold for drug discovery. Molecular docking studies have demonstrated its ability to interact with various protein targets, including receptors and enzymes involved in metabolic pathways. These findings suggest that derivatives of this compound could be developed into treatments for metabolic disorders such as diabetes and obesity.

The synthesis of 4-{(2-hydroxypropyl)aminomethyl}benzonitrile typically involves multi-step organic reactions starting from commercially available precursors like benzonitrile and 1,3-propanediol. The introduction of the hydroxypropylamino group requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic methods have enabled more efficient synthetic routes, reducing the environmental impact of production while maintaining high chemical yields.

In conclusion, 4-{(2-hydroxypropyl)aminomethyl}benzonitrile (CAS No. 1153019-49-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutic agents targeting diverse diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.